Cas no 54423-47-1 ((3Ar,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one)

(3Ar,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one is a chiral cyclic lactone derivative with a highly functionalized cyclopentane-fused furanone core. Its stereochemically defined structure, featuring hydroxyl and hydroxymethyl substituents, makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of complex bioactive molecules. The compound’s rigid bicyclic framework and multiple stereocenters enable precise control over stereoselective transformations. Its hydroxyl groups provide sites for further derivatization, facilitating applications in pharmaceutical synthesis and asymmetric catalysis. The product is typically characterized by high purity and stability, ensuring reproducibility in research and industrial processes. Its structural complexity and functional group versatility make it useful for exploring novel reaction pathways and developing stereochemically enriched compounds.

(3Ar,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one structure

54423-47-1 structure

Product Name:(3Ar,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one

CAS No:54423-47-1

MF:C₈H₁₂O₄

MW:172.178483009338

CID:840720

PubChem ID:2724453

Update Time:2025-06-30

(3Ar,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one Chemical and Physical Properties

Names and Identifiers

- (3aR,4S,5R,6aS)-hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one
- (+/-)-(3aα,4α,5β,6aα)-5-hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta<b>furan-2-one
- (+/-)-COREY LACTONE DIOL
- (3aR,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one
- (-)-Corey lactone diol
- (-)-Corey lactone
- Corey lactone Diol
- (-)-COREY DIOL (COREY LACTONE)
- (1S,6S,5R,7R)-7-hydroxy-6-(hydroxymethyl)-2-oxabicyclo[3.3.0]octan-3-one
- (3aR,4S,5R,6aS)-(-)-Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one
- (3aR,4S,5R,6aS)-5-hydroxy-4-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
- L-Corey lactone
- VYTZWRCSPHQSFX-GBNDHIKLSA-
- (3aR,4S,5R,6aS)Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one; [3aR-(3aalpha,4alpha,5beta,6aalpha)]Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one;
- DTXSID10369135
- CHEBI:167719
- DS-5112
- (3aR,4S,5R,6aS)-5-hydroxy-4-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[b]uran-2-one
- F20511
- 54423-47-1
- NS00015091
- AC-6090
- 2H-Cyclopenta[b]furan-2-one, hexahydro-5-hydroxy-4-(hydroxymethyl)-, [3aR-(3aalpha,4alpha,5beta,6aalpha)]-
- rel-Corey lactone diol
- CCG-266367
- (-) Corey lactone
- 2H-Cyclopenta[b]furan-2-one, hexahydro-5-hydroxy-4-(hydroxymethyl)-, (3aR,4S,5R,6aS)-
- (3aR,4S,5R,6aS)-(-)-Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one, 98%
- (3aR,4S, 5R,6aS)-hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one
- SCHEMBL439263
- H1418
- s5335
- CS-W008393
- (3aR,4S,5R,6aS)-5-hydroxy-4-(hydroxymethyl)-hexahydro-2H-cyclopenta[b]furan-2-one
- rel-Coreylactonediol
- R78KQ4P7T9
- MFCD00075234
- J-501165
- (-)-Coreylactonediol
- (3aR,4S,5R,6aS)-(-)-Hexahydro-5-hydroxy-4-hydroxymethyl-2H-cyclopenta[b]furan-2-one
- 32233-40-2
- AKOS015900009
- HY-W008393
- AKOS016015263
- Corey lactone diol, (-)-
- (3Ar,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one
- Inchi： 1S/C8H12O4/c9-3-5-4-1-8(11)12-7(4)2-6(5)10/h4-7,9-10H,1-3H2/t4-,5-,6-,7+/m1/s1
- InChI Key： VYTZWRCSPHQSFX-GBNDHIKLSA-N
- SMILES： O1C(C[C@H]2[C@@H]1C[C@H]([C@@H]2CO)O)=O

Computed Properties

Exact Mass: 172.074
Monoisotopic Mass: 172.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8
XLogP3: -0.2

Experimental Properties

Color/Form: White to beige brown crystalline powder or crystals
Density: 1.365
Boiling Point: 406.6 °C at 760 mmHg
Flash Point: 172.9 °C
Refractive Index: 1.545
PSA: 66.76000
LogP: -0.70880

(3Ar,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at recommended temperature

(3Ar,4S,5R,6aS)-5-Hydroxy-4-(hydroxymethyl)hexahydro-2H-cyclopenta[b]furan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C906397-5g	(±)-Corey lactone diol	54423-47-1	98%	5g	2,530.80	2021-05-17
A2B Chem LLC	AG29709-100mg	(3aR,4S,5R,6aS)-hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one	54423-47-1	>95%	100mg	$699.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1955696-1g	rel-(3aR,4S,5R,6aS)-Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one	54423-47-1	95%	1g	￥1112.00	2024-05-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1955696-5g	rel-(3aR,4S,5R,6aS)-Hexahydro-5-hydroxy-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one	54423-47-1	95%	5g	￥4120.00	2024-05-09